Cas no 3007-95-2 (1-Naphthalenecarboxylicacid, butyl ester)

• Product Name: 1-Naphthalenecarboxylicacid, butyl ester
• CAS No: 3007-95-2
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 313132
• PubChem ID: 246092
• Update Time: 2025-04-19

1-Naphthalenecarboxylicacid, butyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid, butyl ester
• butyl naphthalene-1-carboxylate
• AC1L6HBI
• AC1Q66WP
• AR-1I1123
• butyl 1-naphthoate
• CTK4G4373
• naphthalene-1-carboxylic acid butyl ester
• n-butyl 1-naphthoate
• n-Butyl-1-naphthoat
• NSC58679
• SureCN6904320
• 3007-95-2
• NSC-58679
• DTXSID10289046
• SCHEMBL6904320

• Inchi： 1S/C15H16O2/c1-2-3-11-17-15(16)14-10-6-8-12-7-4-5-9-13(12)14/h4-10H,2-3,11H2,1H3
• InChI Key： YCURFOQQPNHZAO-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C2C=CC=CC=12)=O)CCCC

Computed Properties

• Exact Mass: 228.11508
• Monoisotopic Mass: 228.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.082
• Boiling Point: 347.3°C at 760 mmHg
• Flash Point: 154.2°C
• Refractive Index: 1.575
• PSA: 26.3
• LogP: 3.79670